Cas no 850375-34-7 (3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester)
850375-34-7 structure
Product Name:3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester
CAS No:850375-34-7
MF:C10H8BrN3O3
MW:298.092821121216
MDL:MFCD06797495
CID:716917
PubChem ID:7170018
Update Time:2025-04-19
3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-5-carboxylicacid, 3-(5-bromo-3-pyridinyl)-, ethyl ester
- 3-(5-Bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- ethyl 3-(5-bromopyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate
- MFCD06797495
- starbld0007766
- SCHEMBL17476086
- DTXSID40428244
- 850375-34-7
- MS-22239
- 3-(5-bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester, AldrichCPR
- AKOS017559669
- DB-076225
- 3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester
-
- MDL： MFCD06797495
- Inchi： 1S/C10H8BrN3O3/c1-2-16-10(15)9-13-8(14-17-9)6-3-7(11)5-12-4-6/h3-5H,2H2,1H3
- InChI Key： LSHJXSGSPMZMFQ-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)C1=NOC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 296.97500
- Monoisotopic Mass: 296.97490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.587
- Melting Point: 101 °C
- Boiling Point: 409.9°C at 760 mmHg
- Flash Point: 201.7°C
- Refractive Index: 1.568
- PSA: 78.11000
- LogP: 2.07080
3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Security Information
- Signal Word：warning
- Hazard Statement： Harmful
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B800568-10mg |
3-(5-Bromo-Pyridin-3-Yl)-[1,2,4]Oxadiazole-5-Carboxylic Acid Ethyl Ester |
850375-34-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B800568-50mg |
3-(5-Bromo-Pyridin-3-Yl)-[1,2,4]Oxadiazole-5-Carboxylic Acid Ethyl Ester |
850375-34-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B800568-100mg |
3-(5-Bromo-Pyridin-3-Yl)-[1,2,4]Oxadiazole-5-Carboxylic Acid Ethyl Ester |
850375-34-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| abcr | AB225806-250 mg |
3-(5-Bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester; 95% |
850375-34-7 | 250 mg |
€84.10 | 2023-07-20 | ||
| abcr | AB225806-1 g |
3-(5-Bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester; 95% |
850375-34-7 | 1 g |
€215.20 | 2023-07-20 | ||
| abcr | AB225806-250mg |
3-(5-Bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester; 95% |
850375-34-7 | 250mg |
€84.10 | 2023-09-12 | ||
| abcr | AB225806-1g |
3-(5-Bromo-pyridin-3-yl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester, 95%; . |
850375-34-7 | 95% | 1g |
€228.00 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1621734-1g |
Ethyl 3-(5-bromopyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate |
850375-34-7 | 98% | 1g |
￥1310.00 | 2024-07-28 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY327731-1g |
Ethyl 3-(5-Bromo-3-pyridyl)-1,2,4-oxadiazole-5-carboxylate |
850375-34-7 | ≥95% | 1g |
¥9900.00 | 2025-04-12 |
3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:850375-34-7)3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester
Order Number:A1181828
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:48
Price ($):1241.0
Email:sales@amadischem.com
3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:850375-34-7)3-(5-Bromo-Pyridin-3-Yl)-1,2,4Oxadiazole-5-Carboxylic Acid Ethyl Ester
Purity:99%
Quantity:1g
Price ($):1241.0